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Executive Summary

Emetine, a natural alkaloid derived from the Ipecacuanha root, has undergone a remarkable
transformation from a traditional emetic and anti-protozoal agent to a sophisticated research
tool in modern cell biology and drug discovery. Its potent and specific inhibition of eukaryotic
protein synthesis has made it an invaluable instrument for dissecting complex cellular
processes. This technical guide provides a comprehensive overview of the historical discovery
and development of emetine, its mechanism of action, quantitative data on its biological
activity, detailed experimental protocols for its use as a research tool, and its impact on our
understanding of cellular signaling pathways.

Historical Discovery and Development

The journey of emetine began centuries ago with the indigenous use of the Ipecacuanha plant
(Carapichea ipecacuanha) in Brazil for its emetic properties.[1][2] The root's medicinal value
was first introduced to Europe in the 17th century, where it was utilized to treat dysentery.[1][3]
[4] A Portuguese friar first mentioned the plant in the early 1600s, and it was later brought to
Paris in 1672.[2][4] The physician Helvetius famously used it to treat members of the French
royal court for dysentery.[1][3] In the 18th century, it became a key ingredient in "Dover's
Powder," a widely used fever treatment developed by Thomas Dover.[1][5]
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The early 19th century marked a significant turning point when French chemists at the School
of Chemistry in Paris isolated the active alkaloids from the ipecac root, identifying emetine and
cephaeline as the primary compounds responsible for its effects.[1] This discovery allowed for
more controlled and effective administration, particularly for the treatment of amoebic
dysentery, after the identification of Entamoeba histolytica as the causative agent.[1] While its
clinical use has since been limited due to toxicity, these early investigations laid the groundwork
for emetine's second life as a powerful tool in the research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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